Cas no 84035-89-2 (N1-(3-Nitrophenyl)ethane-1,2-diamine hydrochloride)

• Product Name: N1-(3-Nitrophenyl)ethane-1,2-diamine hydrochloride
• CAS No: 84035-89-2
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• MDL: MFCD27920847
• CID: 1091114
• PubChem ID: 73554401
• Update Time: 2025-10-15

N1-(3-Nitrophenyl)ethane-1,2-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-(3-Nitrophenyl)ethane-1,2-diamine hydrochloride
• N1-(3-Nitrophenyl)ethane-1,2-diaminehydrochloride
• A898121
• 1,2-Ethanediamine, N-(3-nitrophenyl)-, monohydrochloride
• N1-(3-NITROPHENYL)ETHANE-1,2-DIAMINE HCL
• SB79231
• AMY6313
• 84035-89-2

• MDL： MFCD27920847
• Inchi： 1S/C8H11N3O2.ClH/c9-4-5-10-7-2-1-3-8(6-7)11(12)13;/h1-3,6,10H,4-5,9H2;1H
• InChI Key： HZAIUQXEXFOIIZ-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1=CC=CC(=C1)NCCN)=O

Computed Properties

• Exact Mass: 217.0618043g/mol
• Monoisotopic Mass: 217.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9Ų

Additional information on N1-(3-Nitrophenyl)ethane-1,2-diamine hydrochloride

Introduction to N1-(3-Nitrophenyl)ethane-1,2-diamine hydrochloride (CAS No. 84035-89-2)

N1-(3-Nitrophenyl)ethane-1,2-diamine hydrochloride, a compound with the chemical formula C₈H₁₀ClN₂O₂, is a significant molecule in the field of pharmaceutical research and development. This compound is characterized by its unique structural properties, which make it a valuable candidate for various biochemical and pharmacological studies. The presence of both nitro and amine functional groups in its molecular structure contributes to its reactivity and potential biological activity.

TheN1-(3-Nitrophenyl)ethane-1,2-diamine hydrochloride is primarily of interest due to its role as an intermediate in the synthesis of more complex pharmaceutical agents. Its nitro group can be further modified through reduction or other chemical transformations, allowing for the creation of diverse derivatives with tailored properties. This flexibility makes it a crucial building block in the design of novel therapeutic compounds.

In recent years, there has been growing interest in exploring the pharmacological potential ofN1-(3-Nitrophenyl)ethane-1,2-diamine hydrochloride. Studies have begun to uncover its possible applications in treating various diseases, particularly those involving inflammation and oxidative stress. The nitro group in its structure can interact with biological targets in ways that may lead to novel therapeutic mechanisms.

One of the most compelling aspects of this compound is its ability to act as a precursor for more complex molecules. Researchers are investigating its use in the synthesis of drugs that target specific enzymes or receptors involved in disease pathways. For instance, derivatives ofN1-(3-Nitrophenyl)ethane-1,2-diamine hydrochloride have shown promise in preclinical studies as potential treatments for neurological disorders, where precise molecular interactions are crucial.

TheCAS No. 84035-89-2 associated with this compound ensures its identification and traceability in scientific literature and industrial applications. This standardized numbering system is essential for researchers to accurately reference and utilize the compound in their experiments. The CAS registry number also facilitates regulatory compliance and ensures that the compound is properly documented for safety and efficacy evaluations.

Recent advancements in computational chemistry have enabled more efficient screening ofN1-(3-Nitrophenyl)ethane-1,2-diamine hydrochloride and its derivatives for potential biological activity. High-throughput virtual screening techniques allow researchers to predict how different modifications might affect the compound's interactions with biological targets. This approach has significantly accelerated the drug discovery process, making it possible to identify promising candidates much faster than traditional methods.

Thehydrochloride form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. Improved solubility often translates to better bioavailability, making it more effective when administered orally or intravenously. This property has madeN1-(3-Nitrophenyl)ethane-1,2-diamine hydrochloride a favorable candidate for further development into therapeutic agents.

In conclusion, N1-(3-Nitrophenyl)ethane-1,2-diamine hydrochloride (CAS No. 84035-89-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover its potential applications, this compound is poised to play a crucial role in future medical treatments.